Cas no 88724-01-0 (Guanidine, [4-[2-(cyclopentylamino)-1H-imidazol-4-yl]-2-thiazolyl]-)

• Product name: Guanidine, [4-[2-(cyclopentylamino)-1H-imidazol-4-yl]-2-thiazolyl]-
• CAS No: 88724-01-0
• MF: C₁₂H₁₇N₇S
• MW: 291.375279188156
• CID: 623077
• PubChem ID: 71319843

Guanidine, [4-[2-(cyclopentylamino)-1H-imidazol-4-yl]-2-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Guanidine, [4-[2-(cyclopentylamino)-1H-imidazol-4-yl]-2-thiazolyl]-
• 2-[4-[2-(cyclopentylamino)-1H-imidazol-5-yl]-1,3-thiazol-2-yl]guanidine
• DTXSID50749836
• N''-{4-[2-(Cyclopentylamino)-1H-imidazol-5-yl]-1,3-thiazol-2-yl}guanidine
• 88724-01-0

• Inchi： InChI=1S/C12H17N7S/c13-10(14)19-12-18-9(6-20-12)8-5-15-11(17-8)16-7-3-1-2-4-7/h5-7H,1-4H2,(H2,15,16,17)(H4,13,14,18,19)
• InChI Key： USOURWMBAFMONB-UHFFFAOYSA-N
• SMILES： C1CCC(C1)NC2=NC=C(N2)C3=CSC(=N3)N=C(N)N

Computed Properties

• Exact Mass: 291.12661475g/mol
• Monoisotopic Mass: 291.12661475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146Ų
• XLogP3: 1.2